3,5-Dibromo-4-fluoropyridin-2-amine
Overview
Description
3,5-Dibromo-4-fluoropyridin-2-amine is a heterocyclic organic compound . It has a molecular formula of C5H3Br2FN2 and a molecular weight of 269.9 g/mol .
Molecular Structure Analysis
The molecular structure of 3,5-Dibromo-4-fluoropyridin-2-amine can be represented by the SMILES notation: NC1=NC=C(Br)C(F)=C1Br .Physical And Chemical Properties Analysis
The physical and chemical properties of 3,5-Dibromo-4-fluoropyridin-2-amine include a molecular weight of 269.9 g/mol . Other properties such as density, melting point, and boiling point are not provided in the search results .Scientific Research Applications
Pharmaceutical Research
3,5-Dibromo-4-fluoropyridin-2-amine: is a valuable intermediate in pharmaceutical research. Its unique structure allows for the synthesis of various pharmacologically active molecules. For instance, it can be used to develop novel kinase inhibitors, which are crucial in cancer therapy as they can regulate cell growth and survival .
Material Science
In the field of material science, this compound’s reactivity with different organic and inorganic substances makes it an excellent candidate for creating new materials with desired properties. It can be used to modify surface characteristics or to create new polymers with enhanced durability or flexibility.
Agrochemical Synthesis
The compound’s derivatives are explored for their potential use in agrochemicals. As a building block, it can lead to the development of new herbicides and insecticides, contributing to more efficient and targeted pest control strategies .
Organic Synthesis
3,5-Dibromo-4-fluoropyridin-2-amine: serves as a versatile reagent in organic synthesis. It can undergo various chemical reactions, including coupling reactions, which are fundamental in constructing complex organic molecules. This is particularly useful in synthesizing natural products and other bioactive compounds.
Analytical Chemistry
This compound can be used as a standard or reference material in analytical chemistry due to its well-defined structure and properties. It helps in the development of analytical methods and calibration of instruments used for chemical analysis .
Chemical Education
Mechanism of Action
In the pharmaceutical industry, fluorine-containing compounds have been widely used due to their improved physical, biological, and environmental properties . About 10% of the total sales of pharmaceuticals currently used for medical treatment are drugs containing a fluorine atom . Over the past 50 years, many fluorinated medicinal and agrochemical candidates have been discovered, and the interest toward the development of fluorinated chemicals has been steadily increased .
properties
IUPAC Name |
3,5-dibromo-4-fluoropyridin-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H3Br2FN2/c6-2-1-10-5(9)3(7)4(2)8/h1H,(H2,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WIBJWXWDOPATBK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=C(C(=N1)N)Br)F)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H3Br2FN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701292382 |
Source
|
| Record name | 3,5-Dibromo-4-fluoro-2-pyridinamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701292382 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
269.90 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3,5-Dibromo-4-fluoropyridin-2-amine | |
CAS RN |
1820604-11-2 |
Source
|
| Record name | 3,5-Dibromo-4-fluoro-2-pyridinamine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1820604-11-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3,5-Dibromo-4-fluoro-2-pyridinamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701292382 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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